Cas no 1255574-53-8 (4-Bromo-2-nitro-5-propoxyaniline)

• Product Name: 4-Bromo-2-nitro-5-propoxyaniline
• CAS No: 1255574-53-8
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• MDL: MFCD17214233
• CID: 1037566
• PubChem ID: 53216226
• Update Time: 2025-10-29

4-Bromo-2-nitro-5-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitro-5-propoxyaniline
• AKOS015835332
• 1255574-53-8
• CS-0208512
• DB-367476
• MFCD17214233
• Benzenamine, 4-bromo-2-nitro-5-propoxy-
• BS-19672
• DTXSID30681482

• MDL： MFCD17214233
• Inchi： 1S/C9H11BrN2O3/c1-2-3-15-9-5-7(11)8(12(13)14)4-6(9)10/h4-5H,2-3,11H2,1H3
• InChI Key： FMQQXUIUCFDKNE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OCCC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.99500
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.07000
• LogP: 3.83270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-2-nitro-5-propoxyaniline

4-Bromo-2-nitro-5-propoxyaniline: A Comprehensive Overview

The compound 4-Bromo-2-nitro-5-propoxyaniline (CAS No. 1255574-53-8) is a highly specialized aromatic amine derivative with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 4-position, a nitro group at the 2-position, and a propoxy group at the 5-position on the aniline ring. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of 4-Bromo-2-nitro-5-propoxyaniline in the development of advanced materials, particularly in the synthesis of high-performance polymers and organic semiconductors. The bromine and nitro groups are known to introduce electron-withdrawing effects, which enhance the compound's ability to participate in electrophilic aromatic substitution reactions. This makes it a valuable precursor in the synthesis of more complex aromatic systems. Furthermore, the propoxy group at the 5-position introduces steric hindrance, which can be exploited to control reaction selectivity and regiochemistry.

The synthesis of 4-Bromo-2-nitro-5-propoxyaniline typically involves a multi-step process that includes nitration, bromination, and etherification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications. For instance, recent advancements in catalytic systems have enabled more efficient bromination processes, reducing reaction times and minimizing by-products.

In terms of applications, 4-Bromo-2-nitro-5-propoxyaniline has shown promise in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it a versatile building block for constructing bioactive molecules. Additionally, its use in organic electronics has been explored due to its potential to modulate electronic properties in conjugated systems.

From an environmental perspective, understanding the ecological impact of 4-Bromo-2-nitro-5-propoxyaniline is crucial for its sustainable use. Recent research has focused on developing eco-friendly synthesis routes and waste management strategies to minimize environmental hazards associated with its production and application.

In conclusion, 4-Bromo-2-nitro-5-propoxyaniline (CAS No. 1255574-53-8) is a versatile compound with significant potential in various chemical domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across pharmaceuticals, materials science, and beyond.